Cas no 2138370-92-8 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylpropanethioamide)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylpropanethioamide
• CAS No: 2138370-92-8
• MF: C₈H₁₃N₃O₂S₂
• MW: 247.337718725204
• CID: 5799966
• PubChem ID: 165478110
• Update Time: 2025-05-25

3-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylpropanethioamide
• EN300-1074545
• 2138370-92-8

• Inchi： 1S/C8H13N3O2S2/c1-6(8(9)14)4-11-5-7(3-10-11)15(2,12)13/h3,5-6H,4H2,1-2H3,(H2,9,14)
• InChI Key： JWDRBZYYRQZOEA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C(N)=S)C)(=O)=O

Computed Properties

• Exact Mass: 247.04491901g/mol
• Monoisotopic Mass: 247.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 118Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylpropanethioamide

3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methylpropanethioamide: A Comprehensive Overview

3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methylpropanethioamide, also known by its CAS number 2138370-92-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyrazole ring, a sulfonyl group, and a thioamide functional group, making it a versatile building block for various chemical reactions.

The synthesis of 3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methylpropanethioamide involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. The use of microwave-assisted synthesis and catalytic systems has been particularly beneficial in streamlining the production process.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methylpropanethioamide exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for the development of therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its enzymatic activity, this compound has demonstrated selectivity towards certain receptor systems. A recent study conducted by researchers at the University of California, San Francisco, revealed that it interacts with G-protein coupled receptors (GPCRs), potentially modulating signaling pathways involved in inflammation and immune response. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

The structural versatility of 3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methylpropanethioamide also makes it an attractive substrate for further chemical modifications. By altering the substituents on the pyrazole ring or modifying the thioamide group, chemists can generate derivatives with enhanced pharmacokinetic properties or improved bioavailability. Such modifications are critical for translating laboratory findings into clinically relevant compounds.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These tools are essential for ensuring the quality and consistency of the compound during both research and production phases.

In conclusion, 3-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methylpropanethioamide stands as a testament to the ongoing advancements in organic synthesis and drug discovery. Its unique combination of structural features and biological activities positions it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to unravel its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.